![molecular formula C14H21NO B3022431 [1-(4-Methoxyphenyl)cyclohexyl]methanamine CAS No. 36970-20-4](/img/structure/B3022431.png)
[1-(4-Methoxyphenyl)cyclohexyl]methanamine
Overview
Description
“[1-(4-Methoxyphenyl)cyclohexyl]methanamine” is a chemical compound with the CAS Number: 36970-20-4 . It has a molecular weight of 219.33 . The compound is a liquid at room temperature .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C14H21NO/c1-16-13-7-5-12(6-8-13)14(11-15)9-3-2-4-10-14/h5-8H,2-4,9-11,15H2,1H3
. This indicates the molecular structure of the compound.
Physical And Chemical Properties Analysis
Scientific Research Applications
Analytical Characterization and Biological Matrix Analysis
One of the key scientific applications of [1-(4-Methoxyphenyl)cyclohexyl]methanamine is in analytical toxicology. It has been characterized using various techniques such as gas chromatography, mass spectrometry, and nuclear magnetic resonance spectroscopy. A method for its determination in biological matrices like blood, urine, and vitreous humor has been developed using liquid chromatography and mass spectrometry. This provides a robust approach for qualitative and quantitative analysis in biological fluids, highlighting its importance in forensic and toxicological studies (De Paoli et al., 2013).
Binding Affinity and Pharmacological Profile
The compound has been studied for its binding affinity to various receptors. It acts as a high-affinity ligand for the glutamate NMDA receptor, a key pharmacological feature underlying the actions of dissociative anesthetics. Its affinity for the serotonin transporter and sigma receptors has also been noted. Such studies are crucial for understanding the psychotomimetic effects and potential therapeutic applications of the compound (Roth et al., 2013).
Spectroscopic Characterization and Compound Synthesis
The compound has been involved in the synthesis of various derivatives. Its characterization through spectroscopic methods like FT-IR, DSC, NMR, and Mass spectrometry provides insights into the structural and chemical properties, essential for advancing chemical research and drug development (Shimoga et al., 2018).
Drug Design and Molecular Structure Analysis
This compound plays a role in drug design, especially in the development of compounds with selective pharmacology. Its incorporation in molecular structures has been explored for potential therapeutic applications, particularly in the field of neuropsychiatry and neurology. The exploration of its derivatives in medicinal chemistry underscores its significance in developing novel therapeutic agents (Whitlock et al., 2008).
Mechanism of Action
Target of Action
Similar compounds have been known to interact with various receptors and enzymes in the body .
Mode of Action
It’s known that similar compounds can react with hydroxylamine to form oximes or hydrazine to form hydrazones . The nitrogen acts as a nucleophile in these reactions .
Biochemical Pathways
Similar compounds have been shown to affect various biochemical pathways, leading to a range of physiological effects .
Pharmacokinetics
The compound is known to be a liquid at room temperature , which may influence its bioavailability and pharmacokinetics.
Result of Action
Similar compounds have been shown to have various effects at the molecular and cellular levels .
Safety and Hazards
The safety information for “[1-(4-Methoxyphenyl)cyclohexyl]methanamine” includes several hazard statements: H302, H315, H318, H335 . The precautionary statements include: P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501 .
Properties
IUPAC Name |
[1-(4-methoxyphenyl)cyclohexyl]methanamine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-16-13-7-5-12(6-8-13)14(11-15)9-3-2-4-10-14/h5-8H,2-4,9-11,15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYTWCTSDMHVTPC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2(CCCCC2)CN | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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